Cas no 126921-47-9 (Isoquinoline,1-[2-(4-morpholinyl)ethyl]-)

Isoquinoline,1-[2-(4-morpholinyl)ethyl]- Properties

Names and Identifiers

• Isoquinoline,1-[2-(4-morpholinyl)ethyl]-
• 4-(2-isoquinolin-1-ylethyl)morpholine
• BRN 4448689
• 126921-47-9
• 1-(2-(4-Morpholinyl)ethyl)isoquinoline
• Isoquinoline, 1-(2-(4-morpholinyl)ethyl)-
• 4-(2-(Isoquinolin-1-yl)ethyl)morpholine
• DTXSID10155333
• +Expand

• InChIKey： RFRSPLDAHWHJGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H18N2O/c1-2-4-14-13(3-1)5-7-16-15(14)6-8-17-9-11-18-12-10-17/h1-5,7H,6,8-12H2
• SMILES： O1CCN(CCC2C3C(=CC=CC=3)C=CN=2)CC1

Computed Properties

• Exact Mass: 242.14204
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 242.141913202g/mol
• Heavy Atom Count: 18
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 25.36